molecular formula C19H17N3O3 B284273 5-(4-Methoxyanilino)-2-[(2-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile

5-(4-Methoxyanilino)-2-[(2-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile

Cat. No. B284273
M. Wt: 335.4 g/mol
InChI Key: IRBDPNFKLBXDQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Methoxyanilino)-2-[(2-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as "MOA-4" and is known for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of MOA-4 is not yet fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. MOA-4 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the inflammatory response. It has also been found to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
MOA-4 has been found to exhibit several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2. MOA-4 has also been found to exhibit anti-tumor properties by inhibiting the growth and proliferation of cancer cells. Additionally, MOA-4 has been found to exhibit antibacterial properties by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

MOA-4 has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. MOA-4 has also been found to exhibit potent anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a valuable tool for studying various diseases. However, MOA-4 also has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. Additionally, MOA-4 has not been extensively studied for its potential side effects and toxicity.

Future Directions

There are several future directions for MOA-4 research. One potential direction is to study the compound's potential use in the treatment of various cancers. Additionally, further research is needed to fully understand the mechanism of action of MOA-4 and to identify any potential side effects or toxicity. Another potential direction is to study the compound's potential use in the treatment of bacterial infections. Overall, MOA-4 has significant potential for use in the field of medicine, and further research is needed to fully explore its potential applications.

Synthesis Methods

MOA-4 can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis method involves the reaction of 4-methoxyaniline and 2-methylphenol with sodium hydroxide to form the intermediate product. This intermediate product is then reacted with 2-chloromethyl oxazole-4-carbonitrile to obtain MOA-4.

Scientific Research Applications

MOA-4 has gained significant attention in scientific research due to its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. MOA-4 has been studied extensively for its potential use in the treatment of various diseases such as cancer, arthritis, and bacterial infections.

properties

Molecular Formula

C19H17N3O3

Molecular Weight

335.4 g/mol

IUPAC Name

5-(4-methoxyanilino)-2-[(2-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile

InChI

InChI=1S/C19H17N3O3/c1-13-5-3-4-6-17(13)24-12-18-22-16(11-20)19(25-18)21-14-7-9-15(23-2)10-8-14/h3-10,21H,12H2,1-2H3

InChI Key

IRBDPNFKLBXDQZ-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1OCC2=NC(=C(O2)NC3=CC=C(C=C3)OC)C#N

Canonical SMILES

CC1=CC=CC=C1OCC2=NC(=C(O2)NC3=CC=C(C=C3)OC)C#N

Origin of Product

United States

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